Cas no 85533-49-9 (Phenol, 2-amino-4-butyl-)

Phenol, 2-amino-4-butyl- structure
Phenol, 2-amino-4-butyl- structure
Product Name:Phenol, 2-amino-4-butyl-
CAS No:85533-49-9
MF:C10H15NO
MW:165.232202768326
CID:664101
Update Time:2024-01-31

Phenol, 2-amino-4-butyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-amino-4-butyl-
    • 2-amino-4-butylphenol
    • Inchi: 1S/C10H15NO/c1-2-3-4-8-5-6-10(12)9(11)7-8/h5-7,12H,2-4,11H2,1H3
    • InChI Key: NVKDNDRCUYIBLB-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(CCCC)C=C1N

Experimental Properties

  • Density: 1.059±0.06 g/cm3(Predicted)
  • Melting Point: 138 °C (decomp)
  • Boiling Point: 288.4±28.0 °C(Predicted)
  • pka: 9.95±0.18(Predicted)
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